Cas no 923368-07-4 (1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one
• CAS No: 923368-07-4
• MF: C₁₄H₁₇N₃OS₂
• MW: 307.434280157089
• CID: 5455355
• Update Time: 2025-06-08

1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methylsulfanyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C14H17N3OS2/c1-10(18)16-6-8-17(9-7-16)14-15-13-11(19-2)4-3-5-12(13)20-14/h3-5H,6-9H2,1-2H3
• InChI Key： MBORXAPGJAMFMP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(SC)C=CC=C3S2)CC1)C

Additional information on 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one

Recent Advances in the Study of 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one (CAS: 923368-07-4)

The compound 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one (CAS: 923368-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one, which contribute to its bioactivity. The compound's benzothiazole and piperazine moieties are known to interact with various biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological profile.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation markers, suggesting its applicability in treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for further clinical development.

Another area of interest is the compound's role in oncology. Preliminary studies indicate that 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one may exhibit cytotoxic effects against certain cancer cell lines. Researchers are exploring its potential as a chemotherapeutic agent, either alone or in combination with existing treatments. The compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis is currently under investigation.

Despite these promising findings, challenges remain in the development of 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one as a therapeutic agent. Issues such as toxicity, selectivity, and formulation need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, 1-{4-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpiperazin-1-yl}ethan-1-one represents a promising candidate for drug development, with applications in inflammation and oncology. Continued research is needed to fully understand its mechanisms and optimize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.